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Compound of Interest

Compound Name: Tixanox sodium

L  Get Quote

Cat. No.: B1262176

Disclaimer: The chemical "Tixanox sodium" could not be identified in our search. Based on
the phonetic similarity, this document provides information on the proper disposal of Tianeptine
sodium. It is crucial to verify the identity of your chemical substance before following these
procedures.

This guide provides essential safety and logistical information for the proper disposal of
Tianeptine sodium, tailored for researchers, scientists, and drug development professionals.
Following these procedures is critical to ensure personal safety and environmental protection.

I. Chemical and Physical Properties

A summary of the key quantitative data for Tianeptine sodium is presented in the table below.

Property

Value

Molecular Formula

C21H24CIN2NaOa4S[1][2][3]

Molecular Weight 458.93 g/mol [1][2][3]

CAS Number 30123-17-2[1][2][3]

Melting Point 148 °C[4]

Solubility Soluble to 100 mM in water and to 10 mM in

DMSO
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Il. Health and Safety Hazards

Tianeptine sodium presents several health hazards. It is classified as harmful if swallowed,
causes skin irritation, and can lead to serious eye irritation.[1] It may also cause respiratory
irritation.[1] The toxicological properties have not been thoroughly investigated, and it may be
harmful through inhalation, ingestion, or skin absorption.[5] In the United States, Tianeptine is
not approved for medical use and has been associated with serious health risks, including
abuse, overdose, and death.[6][7]

lll. Personal Protective Equipment (PPE)

When handling Tianeptine sodium, it is imperative to use appropriate personal protective
equipment to minimize exposure risks.

Eye Protection: Wear safety glasses with side shields or goggles.[8]

Hand Protection: Use compatible chemical-resistant gloves.[5]

Skin and Body Protection: A lab coat or other protective clothing is required.[5][8]

Respiratory Protection: In case of inadequate ventilation or the formation of dust, use a
NIOSH-approved respirator.[5]

IV. Spill Management Protocol

In the event of a Tianeptine sodium spill, follow these steps to ensure safe cleanup and
containment:

o Evacuate and Ventilate: Evacuate unnecessary personnel from the area and ensure
adequate ventilation.[1][2]

o Wear Appropriate PPE: Before addressing the spill, don the required personal protective
equipment.[1][2]

» Contain the Spill: Prevent further leakage or spillage.[1][2] Avoid discharge into drains, water
courses, or onto the ground.[9]
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e Absorb and Collect: For liquid spills, absorb the solution with an inert, non-combustible
material such as diatomite or universal binders. For solid spills, carefully sweep or vacuum
the material, avoiding dust generation.[1][9]

o Transfer to Waste Container: Place the collected material into a suitable, labeled chemical
waste container for disposal.[5]

o Decontaminate: Clean the spill area and any contaminated equipment with a suitable solvent
like alcohol.[1]

» Dispose of Contaminated Materials: All materials used for cleanup, including absorbent pads
and contaminated clothing, should be disposed of as hazardous waste.

V. Disposal Procedures

The disposal of Tianeptine sodium must be conducted in strict accordance with all applicable
federal, state, and local regulations.[2][5][8] Improper disposal can pose a significant risk to the
environment.

Key Disposal Steps:

o Segregate Waste: Keep Tianeptine sodium waste separate from other chemical waste
streams to avoid incompatible reactions.

» Labeling: Clearly label the waste container with the chemical name ("Tianeptine sodium
waste") and any relevant hazard symbols.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials and sources of ignition.[1][10]

e Engage a Licensed Disposal Company: The primary and recommended method for disposal
is to transfer the waste to a licensed hazardous material disposal company.[9] These
companies are equipped to handle and treat chemical waste in an environmentally sound
manner.

 Incineration: In some cases, the material may be burned in a chemical incinerator equipped
with an afterburner and scrubber.[9] This should only be performed by a licensed facility.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-90003A/Tianeptine-sodium-salt-SDS-MedChemExpress.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=10636
https://content.labscoop.com/products/8a44a431-6648-49a9-9fb6-5d6330116a32/wzuBf25950m.pdf
https://file.medchemexpress.com/batch_PDF/HY-90003A/Tianeptine-sodium-salt-SDS-MedChemExpress.pdf
https://www.abmole.com/literature/tianeptine-sodium-salt-msds.html
https://content.labscoop.com/products/8a44a431-6648-49a9-9fb6-5d6330116a32/wzuBf25950m.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-204345.pdf
https://file.medchemexpress.com/batch_PDF/HY-90003A/Tianeptine-sodium-salt-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/35880m.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=10636
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=10636
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

» Do Not Dispose Down the Drain: Under no circumstances should Tianeptine sodium or its
containers be disposed of in the sanitary sewer system.[1][9]

VI. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Tianeptine sodium.

Click to download full resolution via product page

Tianeptine Sodium Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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